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Abstract

Karanal, identified by CAS number 117933-89-8, is a synthetic fragrance ingredient prized for
its potent, radiant, and dry woody-amber aroma.[1][2][3] Developed by Givaudan, this complex
acetal has found widespread use in fine fragrances, personal care products, and household
goods due to its exceptional tenacity and stability across a range of applications.[1][2][4] This
technical guide provides a comprehensive overview of Karanal, including its chemical and
physical properties, synthesis, applications, and safety information, presented in a format
tailored for technical professionals.

Chemical and Physical Properties

Karanal is a colorless to pale yellow liquid with a complex molecular structure.[2][5] Its
chemical name is 2-(2,4-Dimethyl-3-cyclohexen-1-yl)-5-methyl-5-(1-methylpropyl)-1,3-dioxane.
[1] Itis also known by the synonym Amber Dioxane.[2] A summary of its key quantitative
properties is presented in Table 1.

Table 1: Physicochemical Properties of Karanal
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Property Value

Molecular Formula C17H3002[1]

Molecular Weight 266.42 g/mol [6]

Density 0.959-0.965 g/cm3 @ 25°C[7]

Boiling Point 295-330°C[2][5]

Flash Point >93.33-166°C[5][7]

Vapor Pressure 0.000331-0.0009 hPa @ 25°C[2][8]

Refractive Index 1.478-1.484 @ 20°CJ6]

Log P 5.2—6.5[6][9]

Solubility Insoluble in water; soluble in alcohol.
Synthesis

The synthesis of Karanal is a multi-step process involving the acetalization of 2,4-dimethyl-3-
cyclohexene carboxaldehyde with 2-methyl-2-(1-methylpropyl)-1,3-propanediol.[6][10] The diol
itself can be produced through a combined Aldol and Cannizzaro reaction of 2,3-
dimethylbutanal with formaldehyde.[10] Another described synthesis route involves the reaction
of Triplal and 2-Methyl-2-(1-methylpropyl)-1,3-propanediol in the presence of sulfuric acid as a
solvent.[11]

A simplified logical workflow for one of the synthesis routes is depicted below.
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Simplified Karanal Synthesis Logic
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Caption: Logical workflow of Karanal synthesis.

Olfactory Profile and Applications

Karanal is characterized by a powerful, radiant, and dry woody-amber odor with a high
tenacity, lasting for several months on a blotter.[1][2] Its scent profile makes it a versatile
ingredient in a wide array of products.

Applications include:

» Fine Fragrances: Particularly in men's fragrances for its woody notes, often blended with
other synthetic woody aromachemicals like Iso E Super®.[2][6]

» Personal Care: Shampoos and fabric conditioners benefit from its excellent substantivity on
hair and fabric fibers.[2][3]
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» Household Products: It is stable and effective in soaps and detergents.[2][7]

The recommended usage level for Karanal is typically from trace amounts up to 2%.[1][2]

Stability and Performance

Karanal exhibits good stability in a variety of product bases across a wide pH range, from
acidic to alkaline conditions.[1][9] However, its stability is noted to be moderate in
antiperspirants and bleach.[6][9] A summary of its stability in different media is provided in
Table 2.

Table 2: Stability of Karanal in Various Bases

Base pH Stability
Acid Cleaner 2 Good
Fabric Conditioner 3 Good
Antiperspirant 3.5 Moderate
Shampoo 6 Good
APC Cleaner 9 Good
Liquid Fabric Detergent 9 Good
Soap 10 Good
Powder Detergent 10.5 Good
Liquid Bleach 11 Moderate

Source: Givaudan[9]

Safety and Regulatory Information

The safety of Karanal has been evaluated by various regulatory bodies. It is subject to usage
level restrictions under the International Fragrance Association (IFRA) standards due to its
potential for sensitization.[1] Safety Data Sheets (SDS) indicate that it may be harmful in
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contact with skin and is very toxic to aquatic life with long-lasting effects.[12] It is not classified
as a Carcinogenic, Mutagenic, or Reprotoxic (CMR) substance.[1]

In some regions, there has been regulatory scrutiny. For instance, it has been noted that the
placing on the market and use of Karanal in the EU was to be prohibited from August 2023.[13]
Additionally, it has been identified as a persistent, bioaccumulative, and toxic (PBT) substance
in an evaluation by the Australian Industrial Chemicals Introduction Scheme.[14]

The general handling precautions for Karanal are outlined in the workflow diagram below.
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Karanal Handling Workflow
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Caption: General workflow for handling Karanal safely.
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Conclusion

Karanal (CAS 117933-89-8) is a significant synthetic aroma chemical with a distinctive and
powerful woody-amber character. Its high performance and stability have made it a valuable
component in the fragrance industry. However, researchers and formulation professionals must
remain aware of the evolving regulatory landscape and safety considerations associated with
its use, particularly concerning its environmental impact and potential for skin sensitization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Karanal (CAS 117933-
89-8)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1171237#karanal-cas-number-117933-89-8]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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